N-cycloheptyl-N'-(2-ethoxyphenyl)oxamide

• IUPAC Name: N-cycloheptyl-N'-(2-ethoxyphenyl)oxamide
• InChI: InChI=1S/C17H24N2O3/c1-2-22-15-12-8-7-11-14(15)19-17(21)16(20)18-13-9-5-3-4-6-10-13/h7-8,11-13H,2-6,9-10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: YIINIFHOOJWAGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NC2CCCCCC2
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

“N-cycloheptyl-N’-(2-ethoxyphenyl)oxamide” is a chemical compound. The substance identifiers displayed in the InfoCard are the best available substance name, EC number, CAS number and/or the molecular and structural formulas.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of related oxamide derivatives and their structural and functional properties have been a significant focus of research. For instance, studies have synthesized various N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, providing insights into their chemical properties and molecular structures through elemental analyses, IR spectroscopy, and NMR spectroscopy. Such research contributes to understanding the fundamental aspects of these compounds and their potential applications (Özer et al., 2009).

Intramolecular Hydrogen Bonding

Research into the intramolecular hydrogen bonding in oxamide derivatives, such as the study of symmetric and non-symmetric oxamides, underscores the importance of these interactions in stabilizing molecular structures. This research provides valuable insights into the design and synthesis of new compounds with desired properties, leveraging hydrogen bonding for structural stability and functional purposes (Martínez-Martínez et al., 1998).

Catalytic Applications

The development of catalysts for chemical transformations is another area where related compounds find application. For example, research on the selective hydrogenation of phenol derivatives to cyclohexanone showcases the use of specific catalysts in promoting highly selective and efficient reactions under mild conditions. This research not only advances the understanding of catalytic mechanisms but also contributes to the development of greener and more efficient industrial processes (Wang et al., 2011).

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, the synthesis of novel compounds and their evaluation for biological activities is a critical area of research. Studies on the synthesis of oxazole derivatives from enamides and their potential as drug candidates exemplify the ongoing efforts to discover new therapeutic agents. Such research endeavors are crucial for expanding the arsenal of drugs available for treating various diseases and conditions (Zheng et al., 2012).